Glyburide (potassium salt)
Glyburide (potassium salt)
Glyburide is a sulfonylurea compound which acts as an inhibitor of ATP-dependent inwardly-rectifying potassium ion channels (IC50 = 4.3 nM). Through this action, glyburide stimulates insulin secretion from beta cells. Independent of its effects on potassium channels, glyburide (200 μM) inhibits cryopyrin inflammasome activation, preventing IL-1β and IL-18 processing and secretion. It also has anti-leishmanial activity.
Brand Name:
Vulcanchem
CAS No.:
52169-36-5
VCID:
VC0158965
InChI:
InChI=1S/C23H28ClN3O5S.K/c1-32-21-12-9-17(24)15-20(21)22(28)25-14-13-16-7-10-19(11-8-16)33(30,31)27-23(29)26-18-5-3-2-4-6-18;/h7-12,15,18H,2-6,13-14H2,1H3,(H,25,28)(H2,26,27,29);
SMILES:
COC1=C(C=C(C=C1)Cl)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)NC(=O)NC3CCCCC3.[K]
Molecular Formula:
C23H28ClKN3O5S
Molecular Weight:
533.101
Glyburide (potassium salt)
CAS No.: 52169-36-5
Reference Standards
VCID: VC0158965
Molecular Formula: C23H28ClKN3O5S
Molecular Weight: 533.101
| CAS No. | 52169-36-5 |
|---|---|
| Product Name | Glyburide (potassium salt) |
| Molecular Formula | C23H28ClKN3O5S |
| Molecular Weight | 533.101 |
| Standard InChI | InChI=1S/C23H28ClN3O5S.K/c1-32-21-12-9-17(24)15-20(21)22(28)25-14-13-16-7-10-19(11-8-16)33(30,31)27-23(29)26-18-5-3-2-4-6-18;/h7-12,15,18H,2-6,13-14H2,1H3,(H,25,28)(H2,26,27,29); |
| Standard InChIKey | WUVNANLGKVVVAV-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)Cl)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)NC(=O)NC3CCCCC3.[K] |
| Description | Glyburide is a sulfonylurea compound which acts as an inhibitor of ATP-dependent inwardly-rectifying potassium ion channels (IC50 = 4.3 nM). Through this action, glyburide stimulates insulin secretion from beta cells. Independent of its effects on potassium channels, glyburide (200 μM) inhibits cryopyrin inflammasome activation, preventing IL-1β and IL-18 processing and secretion. It also has anti-leishmanial activity. |
| Synonyms | Glibenclamide;Micronase |
| Reference | 1.Coghlan, M.J.,Carroll, W.A., and Gopalakrishnan, M. Recent developments in the biology and medicinal chemistry of potassium channel modulators: Update from a decade of progress. Journal of Medicinal Chemistry 44(11), 1627-1653 (2001). |
| PubChem Compound | 131880175 |
| Last Modified | Nov 11 2021 |
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